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Terbumeton Herbicide: A Physicochemical
Profile
An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the herbicide Terbumeton. The information is tailored for researchers, scientists,

and professionals involved in drug development and environmental science, offering detailed

data, experimental methodologies, and visual representations of its chemical nature and mode

of action.

Chemical Identity and Structure
Terbumeton is a triazine herbicide used to control a broad spectrum of weeds. Its chemical

formula is C10H19N5O.[1][2][3] The structural formula and key identifiers are presented below.

DOT Script of Terbumeton's Chemical Structure:

Caption: Chemical structure of Terbumeton.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Terbumeton. These

parameters are crucial for understanding its environmental fate, bioavailability, and potential for
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toxicological effects.

Property Value Reference(s)

Molecular Formula C10H19N5O [1][2][3]

Molecular Weight 225.29 g/mol [1][2][3]

Physical State Colorless crystals [4]

Melting Point 123-124 °C [1][4][5]

Boiling Point Decomposes before boiling [6]

Water Solubility 130 mg/L at 20 °C [4]

Vapor Pressure 0.27 mPa at 20 °C [4]

Octanol-Water Partition

Coefficient (log P)
3.04 - 3.1 [4][5][7]

pKa
4.3 at 21°C (for the related

compound Prometon)
[8]

Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure data reliability and comparability

across different laboratories.

Melting Point/Melting Range (OECD 102)
The melting point is determined by heating a small, powdered sample of the substance and

observing the temperature at which the phase transition from solid to liquid occurs.[5][9]

Apparatus: A capillary tube apparatus with a heated block or bath and a calibrated

thermometer or an automated instrument.

Methodology:
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A small amount of the finely powdered dry substance is packed into a capillary tube.

The tube is placed in the heating block/bath.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the beginning of melting (first appearance of liquid) to the

complete liquefaction of the sample is recorded.

Water Solubility (OECD 105)
Water solubility is determined by establishing a saturated solution of the substance in water at

a constant temperature and then measuring the concentration of the substance in the aqueous

phase.[3][4][10]

Apparatus: A constant temperature bath, flasks with stoppers, and an analytical instrument

for concentration measurement (e.g., HPLC, GC).

Methodology (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient time to

reach equilibrium (typically 24-48 hours).

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of the substance in the clear aqueous phase is determined using a

suitable analytical method.

Vapor Pressure (OECD 104)
Vapor pressure is measured as the pressure exerted by the vapor of the substance in

thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature.

[8][11][12]
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Apparatus: Various methods can be used, including the gas saturation method, static

method, or effusion method, each with specific equipment.

Methodology (Gas Saturation Method):

A stream of inert gas (e.g., nitrogen) is passed through or over the substance at a known,

slow flow rate to become saturated with its vapor.

The vapor is then trapped from the gas stream (e.g., using a sorbent tube).

The amount of trapped substance is quantified analytically.

The vapor pressure is calculated from the amount of substance transported and the

volume of gas passed through.

Octanol-Water Partition Coefficient (log P) (OECD 107)
The n-octanol/water partition coefficient (P) is a measure of a chemical's lipophilicity. It is

determined by measuring the equilibrium concentration of the substance in n-octanol and

water.[2][7][13]

Apparatus: Separatory funnels or centrifuge tubes, a mechanical shaker, and an analytical

instrument for concentration measurement.

Methodology (Shake Flask Method):

A small amount of the test substance is dissolved in either n-octanol or water.

The solution is added to a separatory funnel containing the other, immiscible solvent. Both

solvents are pre-saturated with each other.

The funnel is shaken vigorously for a set period to allow for partitioning and then left for

the phases to separate.

The concentration of the substance in both the n-octanol and water phases is determined.

The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. The logarithm of P (log P) is then reported.
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Visualization of Experimental Workflow and
Mechanism of Action
General Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

key physicochemical properties of a chemical substance like Terbumeton.

DOT Script of the Experimental Workflow:

Test Substance (Terbumeton)

Melting Point Determination
(OECD 102)

Water Solubility Determination
(OECD 105)

Vapor Pressure Determination
(OECD 104)

Log P Determination
(OECD 107)

Physicochemical Data

Environmental Fate & Risk Assessment

Click to download full resolution via product page

Caption: Workflow for physicochemical property determination.

Mechanism of Action: Inhibition of Photosystem II
Terbumeton, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible

plants. It specifically targets Photosystem II (PSII) in the chloroplasts, blocking the electron

transport chain.[14][15]

DOT Script of the Signaling Pathway:
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Caption: Terbumeton's inhibition of Photosystem II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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